Cas no 2227871-12-5 (rac-(3R,4S)-4-(5-ethylthiophen-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(5-ethylthiophen-3-yl)pyrrolidin-3-ol
• CAS No: 2227871-12-5
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6190882
• PubChem ID: 165780582
• Update Time: 2025-08-05

rac-(3R,4S)-4-(5-ethylthiophen-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(5-ethylthiophen-3-yl)pyrrolidin-3-ol
• 2227871-12-5
• EN300-1625567

• Inchi： 1S/C10H15NOS/c1-2-8-3-7(6-13-8)9-4-11-5-10(9)12/h3,6,9-12H,2,4-5H2,1H3/t9-,10+/m0/s1
• InChI Key： WHYPBPYGRSWKEO-VHSXEESVSA-N
• SMILES： S1C(CC)=CC(=C1)[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(5-ethylthiophen-3-yl)pyrrolidin-3-ol

Rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3-ol: A Comprehensive Overview

Rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3-ol, also known by its CAS registry number 2227871-12-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial research. The molecule consists of a pyrrolidine ring substituted with a thiophene moiety at the 4-position and a hydroxyl group at the 3-position, with specific stereochemical configurations at both chiral centers (R and S configurations). These features contribute to its distinct physical and chemical properties.

The synthesis of rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3-ol involves multi-step organic reactions, including coupling reactions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled the selective formation of the desired stereochemistry, which is critical for its biological activity. The compound's structure allows for various functional group transformations, making it a versatile building block in organic synthesis. For instance, the thiophene ring can undergo substitution reactions, while the hydroxyl group can participate in esterifications or etherifications, expanding its utility in drug design and materials science.

From a pharmacological perspective, rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3-ol has shown promising activity in preclinical studies. Its ability to modulate specific biological pathways makes it a potential candidate for therapeutic applications. Recent research has focused on its role as a ligand in metalloenzyme inhibition and its potential as a lead compound in anti-inflammatory drug development. The compound's stereochemistry plays a pivotal role in its bioavailability and efficacy, as demonstrated by comparative studies between racemic mixtures and enantiomerically pure forms.

In terms of applications, rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3-ol has found utility in chiral resolution techniques and enantioselective catalysis. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored extensively. Furthermore, the compound's electronic properties make it suitable for use in optoelectronic materials and sensors. Recent breakthroughs in nanotechnology have highlighted its potential as a component in self-assembling monolayers and stimuli-responsive materials.

Despite its promising prospects, the development of rac-(3R,4S)-4-(5-Ethylthiophen-3-yl)pyrrolidin-3 ol into practical applications requires further investigation into its toxicity profile and scalability of synthesis. Regulatory considerations, including environmental impact assessments and safety evaluations, are essential for its commercialization. Collaborative efforts between academia and industry are expected to address these challenges and unlock the full potential of this compound.

In conclusion, rac-(3R,4S)-4-(5-Ethylthiophen ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ -